Cas no 910037-08-0 (3-(2-Methyl-2H-pyrazol-3-yl)-phenylamine)

• Product Name: 3-(2-Methyl-2H-pyrazol-3-yl)-phenylamine
• CAS No: 910037-08-0
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD09702400
• CID: 802996
• PubChem ID: 24229626
• Update Time: 2025-04-19

3-(2-Methyl-2H-pyrazol-3-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methyl-1H-pyrazol-5-yl)aniline
• 3-(2-Methyl-2H-pyrazol-3-yl)-phenylamine
• 3-(2-methylpyrazol-3-yl)aniline
• Benzenamine,3-(1-methyl-1H-pyrazol-5-yl)-
• PS-3561
• 910037-08-0
• CS-0245841
• KEYWGUASUNFUCS-UHFFFAOYSA-N
• 3-(1-methyl-1H-pyrazol-5-yl)aniline, AldrichCPR
• FT-0708725
• EN300-312201
• AKOS013153989
• MFCD09702400
• DTXSID70640331
• SCHEMBL980384
• DB-078870
• G37774

• MDL： MFCD09702400
• Inchi： 1S/C10H11N3/c1-13-10(5-6-12-13)8-3-2-4-9(11)7-8/h2-7H,11H2,1H3
• InChI Key： KEYWGUASUNFUCS-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC=N1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.17
• Melting Point: 79-80
• Boiling Point: 368.1°C at 760 mmHg
• Flash Point: 176.4°C
• Refractive Index: 1.624

3-(2-Methyl-2H-pyrazol-3-yl)-phenylamine Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles